REACTION_CXSMILES
|
[CH3:1][N:2]([C:4]([O:6][C:7]([CH3:10])([CH3:9])[CH3:8])=[O:5])[OH:3].[C:11]1(=[O:17])[O:16][C:14](=[O:15])[CH2:13][CH2:12]1>CN(C1C=CN=CC=1)C.[Cl-].[NH4+]>[C:7]([O:6][C:4]([N:2]([CH3:1])[O:3][C:11](=[O:17])[CH2:12][CH2:13][C:14]([OH:16])=[O:15])=[O:5])([CH3:10])([CH3:9])[CH3:8] |f:3.4|
|
Name
|
|
Quantity
|
536 mg
|
Type
|
reactant
|
Smiles
|
CN(O)C(=O)OC(C)(C)C
|
Name
|
|
Quantity
|
548 mg
|
Type
|
reactant
|
Smiles
|
C1(CCC(=O)O1)=O
|
Name
|
|
Quantity
|
134 mg
|
Type
|
catalyst
|
Smiles
|
CN(C)C=1C=CN=CC1
|
Name
|
|
Quantity
|
10 mL
|
Type
|
solvent
|
Smiles
|
[Cl-].[NH4+]
|
Control Type
|
AMBIENT
|
Type
|
CUSTOM
|
Details
|
The resulting mixture was stirred for 16 h at room temperature
|
Rate
|
UNSPECIFIED
|
RPM
|
0
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
EXTRACTION
|
Details
|
extracted with ethyl acetate (2×40 mL)
|
Type
|
WASH
|
Details
|
The combined organic layer was washed with water (20 mL)
|
Type
|
DRY_WITH_MATERIAL
|
Details
|
dried over sodium sulfate
|
Type
|
CUSTOM
|
Details
|
The solvent was removed in vacuo
|
Type
|
CUSTOM
|
Details
|
the crude product was purified by silica flash column chromatography
|
Reaction Time |
16 h |
Name
|
|
Type
|
product
|
Smiles
|
C(C)(C)(C)OC(=O)N(OC(CCC(=O)O)=O)C
|
Type | Value | Analysis |
---|---|---|
AMOUNT: AMOUNT | 2.81 mmol | |
AMOUNT: MASS | 693 mg | |
YIELD: PERCENTYIELD | 77% | |
YIELD: CALCULATEDPERCENTYIELD | 77% |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |